1-(3-bromo-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid
Overview
Description
“1-(3-bromo-4-fluorobenzyl)-1H-imidazole-4-carboxylic acid” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a carboxylic acid group. The benzyl group attached to the imidazole ring is substituted with bromine and fluorine atoms .
Synthesis Analysis
While specific synthesis methods for this compound were not found, related compounds such as 3-bromo-4-fluorobenzyl alcohol have been synthesized from 3-bromo-4-fluorobenzoic acid derivatives using hydride complexes .
Scientific Research Applications
Radioligand Synthesis for Imaging
A significant application involves the synthesis of fluoroproxyfan, a potential histamine H3 receptor ligand labeled with 18F for clinical PET studies. This radioligand could be crucial for neurological research and diagnosis, showcasing the compound's importance in developing imaging agents (Iwata et al., 2000).
Catalysis and Organic Synthesis
In catalysis, cyclometalated Ir(III)-NHC complexes were synthesized for the acceptorless dehydrogenation of alcohols to carboxylic acids, demonstrating the compound's utility in organic synthesis and potential in green chemistry applications (Borah et al., 2020).
Antimicrobial and Antioxidant Activities
The synthesis of benzimidazole derivatives, including compounds structurally related to the one , has shown promising antimicrobial and antioxidant activities. Such compounds could lead to new treatments for infections and oxidative stress-related diseases (Menteşe et al., 2015).
Advanced Material Synthesis
Another application is in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) for luminescence sensing of benzaldehyde, indicating the compound's role in developing new sensors and detection technologies (Shi et al., 2015).
Corrosion Inhibition
Research on ionic liquids, including derivatives of imidazole, has identified them as effective corrosion inhibitors for metals in acidic environments, highlighting their potential in industrial applications to protect infrastructure (Bhaskaran et al., 2019).
properties
IUPAC Name |
1-[(3-bromo-4-fluorophenyl)methyl]imidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrFN2O2/c12-8-3-7(1-2-9(8)13)4-15-5-10(11(16)17)14-6-15/h1-3,5-6H,4H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFZFQGQHELNUJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN2C=C(N=C2)C(=O)O)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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